Cas no 301681-73-2 (7-(2-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one)

• Product Name: 7-(2-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one
• CAS No: 301681-73-2
• MF: C₁₃H₇ClO₃S
• MW: 278.710881471634
• CID: 2821119
• PubChem ID: 3495871
• Update Time: 2025-06-08

7-(2-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(2-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one
• 7-(2-Chloro-phenyl)-5-hydroxy-benzo[1,3]oxathiol-2-one
• EN300-03082
• G19507
• Oprea1_398171
• Oprea1_785534
• STK867534
• AE-641/12361160
• 301681-73-2
• SCHEMBL6001575
• CCG-116414
• Z56174225
• DTXSID50393030
• AKOS000122003
• CS-0219109
• 7-(2-Chlorophenyl)-5-hydroxybenzo[d][1,3]oxathiol-2-one

• Inchi： 1S/C13H7ClO3S/c14-10-4-2-1-3-8(10)9-5-7(15)6-11-12(9)17-13(16)18-11/h1-6,15H
• InChI Key： IKQKTNUVTJUWGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC(=CC2=C1OC(=O)S2)O

Computed Properties

• Exact Mass: 277.9804429Da
• Monoisotopic Mass: 277.9804429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 7-(2-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one

Introduction to 7-(2-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one (CAS No. 301681-73-2)

7-(2-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one, with the CAS number 301681-73-2, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxathioles, which are characterized by a six-membered ring containing one sulfur and one oxygen atom. The presence of a chlorine substituent and a hydroxyl group imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular structure of 7-(2-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one is particularly noteworthy. The chlorine atom at the 2-position of the phenyl ring can influence the compound's reactivity and binding affinity to biological targets. The hydroxyl group at the 5-position adds polarity and can enhance solubility, which is crucial for its potential use in pharmaceutical formulations. These structural features contribute to its unique pharmacological profile, making it an attractive molecule for further investigation.

In recent years, significant advancements have been made in understanding the biological activities of 7-(2-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one. Studies have shown that this compound exhibits potent antioxidant properties, which can be attributed to its ability to scavenge free radicals and reduce oxidative stress. This property is particularly relevant in the context of various diseases where oxidative stress plays a critical role, such as neurodegenerative disorders, cardiovascular diseases, and cancer.

Beyond its antioxidant activity, 7-(2-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one has also been investigated for its potential anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular pathways. Research has demonstrated that this compound can modulate key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation. This makes it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 7-(2-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one have also been studied extensively. Its bioavailability, distribution, metabolism, and excretion (ADME) properties are crucial for its therapeutic potential. Studies have shown that this compound has favorable ADME characteristics, which enhance its suitability for oral administration and systemic delivery. This is particularly important for developing effective drug formulations that can reach target tissues efficiently.

In addition to its therapeutic applications, 7-(2-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one has been explored for its use in diagnostic imaging. The unique chemical structure of this compound allows it to be labeled with radiotracers or fluorescent tags, making it useful for non-invasive imaging techniques such as positron emission tomography (PET) or fluorescence imaging. These applications can aid in the early detection and monitoring of various diseases.

The synthesis of 7-(2-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 2-chlorobenzaldehyde with thiourea followed by cyclization and oxidation steps. These synthetic methods are scalable and can be adapted for large-scale production, making it feasible for commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(2-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacological effects. Further clinical studies are needed to fully assess its therapeutic potential and optimize dosing regimens.

In conclusion, 7-(2-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one (CAS No. 301681-73-2) is a multifaceted compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and biological activities make it an exciting molecule for ongoing research and development. As more studies are conducted and clinical trials progress, this compound is poised to play a significant role in advancing healthcare solutions.